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Compound of Interest

Compound Name:
Ethanol, 2-[2-[(2-

ethylhexyl)oxy]ethoxy]-

Cat. No.: B075804 Get Quote

Toxicological Profile of Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]-
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for

the chemical compound Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-, also known as diethylene

glycol mono(2-ethylhexyl) ether (CAS No. 18990-84-6). The information presented herein is

intended to support safety assessments and guide further research in the fields of toxicology

and drug development.

Chemical and Physical Properties
Property Value

IUPAC Name 2-[2-(2-ethylhexoxy)ethoxy]ethanol

Synonyms
Diethylene glycol mono(2-ethylhexyl) ether,

DGEHE

CAS Number 18990-84-6

Molecular Formula C12H26O3

Molecular Weight 218.33 g/mol
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Toxicological Data Summary
The following tables summarize the available quantitative toxicological data for Ethanol, 2-[2-
[(2-ethylhexyl)oxy]ethoxy]-. It is important to note that some of the data are for the synonym

diethylene glycol mono-2-ethylhexyl ether (DGEHE).

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral 7.03 g/kg [1]

LD50 Rabbit Dermal 2.52 ml/kg [1]

Skin and Eye Irritation
Endpoint Species Results Reference

Skin Irritation Rabbit Trace Irritation [1]

Eye Irritation Rabbit Severe Irritation [1]

Sensitization and Genotoxicity
Specific sensitization and genotoxicity data for Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- are

limited. However, information on related diethylene glycol ethers suggests a low potential for

these effects. For instance, sensitization tests with diethylene glycol ethyl ether (DGEE),

diethylene glycol butyl ether (DGBE), and their acetates in animals and humans were negative.

In vitro and in vivo genotoxicity studies on DGEE, DGBE, and diethylene glycol hexyl ether

(DGHE) were also negative.

Experimental Protocols
Detailed experimental protocols for the cited studies on Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]- are not publicly available. However, the methodologies likely followed

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following sections describe the general principles of

these standard protocols.
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Acute Oral Toxicity (based on OECD Guideline 401)
The acute oral toxicity is typically determined by administering the test substance in graduated

doses to several groups of experimental animals, with one dose being used per group.

Observations of effects and mortality are made over a period of 14 days. The LD50 (the dose

causing death in 50% of the treated animals) is then calculated.
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Skin Irritation (OECD 404) Eye Irritation (OECD 405)

Application to Shaved Skin

Observation (1, 24, 48, 72 hrs)

Scoring of Erythema & Edema

Instillation into Conjunctival Sac

Observation (1, 24, 48, 72 hrs)

Scoring of Cornea, Iris, Conjunctiva

Amino Acid-deficient
Bacterial Strain

Test Substance
(+/- S9 Metabolic Activation)

Incubation

Growth on
Minimal Medium?

Positive Result
(Mutagenic)

Yes

Negative Result
(Non-mutagenic)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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